Cas no 25710-21-8 (7-chloro-1,4-dihydro-Pyrido[2,3-b]pyrazine-2,3-dione)

• Product Name: 7-chloro-1,4-dihydro-Pyrido[2,3-b]pyrazine-2,3-dione
• CAS No: 25710-21-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 1109918
• PubChem ID: 10559853
• Update Time: 2025-04-20

7-chloro-1,4-dihydro-Pyrido[2,3-b]pyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,4-dihydro-Pyrido[2,3-b]pyrazine-2,3-dione
• 7-chloro-1,4-dihydropyrido[2,3-b]pyrazine-2,3-dione
• 8-aza-6-chloro-1,4-dihydroquinoxaline-2,3-dione
• 7-chloro-1H,2H,3H,4H-pyrido[2,3-b]pyrazine-2,3-dione
• 7-chloropyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
• DTXSID00441717
• AKOS015901328
• SCHEMBL8482178
• 7-chloropyrido[2,3-b]pyrazin-2,3-diol
• YFWLSZXJLSPXTO-UHFFFAOYSA-N
• CS-0112104
• DB-082956
• BDBM50170245
• 25710-21-8
• CHEMBL123118

• Inchi： 1S/C7H4ClN3O2/c8-3-1-4-5(9-2-3)11-7(13)6(12)10-4/h1-2H,(H,10,12)(H,9,11,13)
• InChI Key： YFWLSZXJLSPXTO-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 196.99900
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 78.61000
• LogP: 0.26480